Cas no 2229125-88-4 (4-bromo-3-methoxyphenyl sulfamate)

• Product Name: 4-bromo-3-methoxyphenyl sulfamate
• CAS No: 2229125-88-4
• MF: C₇H₈BrNO₄S
• MW: 282.111720085144
• CID: 6122941
• PubChem ID: 165973616
• Update Time: 2025-10-28

4-bromo-3-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methoxyphenyl sulfamate
• EN300-1989214
• 2229125-88-4

• Inchi： 1S/C7H8BrNO4S/c1-12-7-4-5(2-3-6(7)8)13-14(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： JXXREOWCCLXQEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)OS(N)(=O)=O

Computed Properties

• Exact Mass: 280.93574g/mol
• Monoisotopic Mass: 280.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų

Additional information on 4-bromo-3-methoxyphenyl sulfamate

Introduction to 4-bromo-3-methoxyphenyl sulfamate (CAS No: 2229125-88-4)

4-bromo-3-methoxyphenyl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2229125-88-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfamate class, which is known for its diverse biological activities and potential applications in drug development. The structural features of 4-bromo-3-methoxyphenyl sulfamate, including the presence of both bromine and methoxy substituents on a phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The sulfamate functional group (-SO₂NH₂) is a key feature of this compound, influencing its interactions with biological targets. Sulfamates have been widely studied for their pharmacological effects, particularly in the context of antimicrobial, anti-inflammatory, and anticancer agents. The bromine atom at the 4-position and the methoxy group at the 3-position further modulate the electronic and steric properties of the molecule, enabling tailored modifications for specific biological applications.

In recent years, there has been a growing interest in exploring novel sulfamate derivatives as potential therapeutic agents. The structural motif of 4-bromo-3-methoxyphenyl sulfamate has been investigated for its ability to interact with various biological receptors and enzymes. For instance, studies have suggested that sulfamates can act as inhibitors of certain metabolic pathways by competing with natural substrates or by covalently modifying target proteins. This has opened up avenues for developing new drugs targeting diseases such as cancer, diabetes, and neurodegenerative disorders.

One of the most compelling aspects of 4-bromo-3-methoxyphenyl sulfamate is its role as a building block in medicinal chemistry. The presence of both bromine and methoxy groups provides multiple sites for chemical modification, allowing researchers to design derivatives with enhanced potency, selectivity, and pharmacokinetic properties. This flexibility has made it a popular choice for synthesizing lead compounds in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have further facilitated the study of 4-bromo-3-methoxyphenyl sulfamate. These tools enable researchers to predict the binding affinity of the compound to various biological targets, helping to accelerate the drug discovery process. Additionally, high-throughput screening techniques have been employed to identify novel derivatives with improved pharmacological profiles.

The synthesis of 4-bromo-3-methoxyphenyl sulfamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of 3-methoxyphenol followed by sulfamoylation using appropriate reagents. The choice of solvents, catalysts, and reaction conditions plays a crucial role in determining the efficiency of the synthesis. Recent improvements in green chemistry principles have also led to the development of more sustainable synthetic methods for this compound.

In conclusion, 4-bromo-3-methoxyphenyl sulfamate (CAS No: 2229125-88-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research in this field continues to evolve, further applications and derivatives of this compound are expected to emerge, contributing to advancements in medicine and drug development.